2-[(5-isopropyl-3-thienyl)carbonyl]-N-methylhydrazinecarbothioamide
Overview
Description
2-[(5-isopropyl-3-thienyl)carbonyl]-N-methylhydrazinecarbothioamide, also known as IMH or ThioTEPA, is a synthetic compound that has been extensively researched for its potential applications in medicine. It is a member of the alkylating agent family, which means it can bind to DNA and prevent cells from dividing. This property makes it useful in cancer treatment, as it can kill cancer cells by preventing them from replicating.
Mechanism of Action
2-[(5-isopropyl-3-thienyl)carbonyl]-N-methylhydrazinecarbothioamide works by binding to DNA and forming covalent bonds with the nucleotide bases. This prevents the DNA from replicating, leading to cell death. 2-[(5-isopropyl-3-thienyl)carbonyl]-N-methylhydrazinecarbothioamide is a bifunctional alkylating agent, which means it can form cross-links between DNA strands, further preventing cell division. This mechanism of action is similar to other alkylating agents, such as cisplatin and cyclophosphamide.
Biochemical and Physiological Effects:
2-[(5-isopropyl-3-thienyl)carbonyl]-N-methylhydrazinecarbothioamide has been shown to have a variety of biochemical and physiological effects. It can cause DNA damage, leading to cell death. It can also cause oxidative stress, which can lead to inflammation and cell damage. 2-[(5-isopropyl-3-thienyl)carbonyl]-N-methylhydrazinecarbothioamide has been shown to have immunosuppressive properties, which may make it useful in treating autoimmune diseases. It can also cause bone marrow suppression, which can lead to anemia and other blood disorders.
Advantages and Limitations for Lab Experiments
2-[(5-isopropyl-3-thienyl)carbonyl]-N-methylhydrazinecarbothioamide has several advantages for lab experiments. It is a well-characterized compound with a known mechanism of action. It has been extensively studied for its potential applications in cancer treatment, making it a useful tool for cancer research. However, 2-[(5-isopropyl-3-thienyl)carbonyl]-N-methylhydrazinecarbothioamide also has several limitations. It is a toxic compound that can cause DNA damage and other physiological effects. It is also difficult to work with, as it requires specialized handling and storage.
Future Directions
There are several future directions for research on 2-[(5-isopropyl-3-thienyl)carbonyl]-N-methylhydrazinecarbothioamide. One potential area of research is the development of new analogs of 2-[(5-isopropyl-3-thienyl)carbonyl]-N-methylhydrazinecarbothioamide with improved efficacy and safety profiles. Another area of research is the use of 2-[(5-isopropyl-3-thienyl)carbonyl]-N-methylhydrazinecarbothioamide in combination with other cancer treatments, such as chemotherapy or immunotherapy. Finally, research on the immunosuppressive properties of 2-[(5-isopropyl-3-thienyl)carbonyl]-N-methylhydrazinecarbothioamide may lead to new treatments for autoimmune diseases.
Scientific Research Applications
2-[(5-isopropyl-3-thienyl)carbonyl]-N-methylhydrazinecarbothioamide has been extensively researched for its potential applications in cancer treatment. It has been shown to be effective against a variety of cancer types, including breast cancer, ovarian cancer, and leukemia. 2-[(5-isopropyl-3-thienyl)carbonyl]-N-methylhydrazinecarbothioamide works by binding to DNA and preventing cells from dividing, leading to cell death. It has also been shown to have immunosuppressive properties, which may make it useful in treating autoimmune diseases.
properties
IUPAC Name |
1-methyl-3-[(5-propan-2-ylthiophene-3-carbonyl)amino]thiourea | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3OS2/c1-6(2)8-4-7(5-16-8)9(14)12-13-10(15)11-3/h4-6H,1-3H3,(H,12,14)(H2,11,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRCDTSWHSNZIQY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=CS1)C(=O)NNC(=S)NC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-2-{[5-(propan-2-yl)thiophen-3-yl]carbonyl}hydrazinecarbothioamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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